1-(3-nitrobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione

• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 3-(4-methylphenyl)-1-[(3-nitrophenyl)methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C22H17N3O4/c1-15-9-11-17(12-10-15)24-21(26)19-7-2-3-8-20(19)23(22(24)27)14-16-5-4-6-18(13-16)25(28)29/h2-13H,14H2,1H3
• InChI Key: FBYLOVBPBFXZKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC4=CC(=CC=C4)[N+](=O)[O-]

Description

1-(3-Nitrobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione is a synthetic quinazolinone derivative of significant interest in medicinal chemistry for developing novel therapeutic agents. Quinazolinone scaffolds are recognized as privileged structures in drug discovery due to their diverse pharmacological profiles . These nitrogen-containing heterocycles are known to exhibit a broad spectrum of biological activities, with research indicating potent antibacterial and potential anticancer properties for specific derivatives . The mechanism of action for this class of compounds is particularly notable. Quinazoline-2,4(1H,3H)-dione derivatives have been identified as fluoroquinolone-like inhibitors, targeting two critical bacterial enzymes: DNA gyrase and topoisomerase IV . This dual-target inhibition is a valuable strategy for overcoming bacterial resistance, making such compounds promising candidates for new antimicrobial agents to address multi-drug resistant strains . Furthermore, specific derivatives bearing substitutions at the 1- and 3-positions of the quinazoline-dione ring have demonstrated remarkable antitumor activity. Related compounds have been designed as novel PARP-1/2 inhibitors, showing IC50 values at the nanomolar level and strong cytotoxic effects in combination with temozolomide in cellular models . The structural flexibility of the quinazolinone core allows for extensive synthetic modification, facilitating the exploration of structure-activity relationships (SAR) to optimize potency and selectivity . This product is intended for research applications only, including in vitro biological screening, mechanism of action studies, and as a synthetic intermediate for further chemical exploration. It is supplied For Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications.

Biological Activity

Introduction

1-(3-Nitrobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on various research studies.

Chemical Structure and Properties

The molecular formula of 1-(3-nitrobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione is $C_{22}H_{17}N_{3}O_{4}$ with a molecular weight of approximately 387.395 g/mol. The compound features a quinazoline core, which is known for its ability to interact with various biological targets.

Antimicrobial Activity

Research has demonstrated that quinazoline derivatives exhibit antimicrobial properties. A study evaluated various quinazoline-2,4(1H,3H)-dione derivatives against Gram-positive and Gram-negative bacteria using the agar well diffusion method. Among the tested compounds, several showed moderate activity against these bacterial strains, indicating the potential for developing new antimicrobial agents from this class of compounds .

Inhibition of NHE-1

The compound has been investigated for its role as an inhibitor of the sodium-hydrogen exchanger isoform 1 (NHE-1), which is implicated in cardiovascular and ocular diseases. The study revealed that derivatives of quinazoline-2,4(1H,3H)-dione could effectively inhibit NHE-1 in nanomolar concentrations. This inhibition is associated with anti-inflammatory and cytoprotective effects, making it a candidate for treating conditions linked to systemic inflammation and diabetes .

Anti-inflammatory Properties

The anti-inflammatory potential of quinazoline derivatives has been documented. For instance, compounds similar to 1-(3-nitrobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione have shown efficacy in reducing inflammatory responses in cellular models. These compounds inhibit the activation of macrophages and prevent platelet aggregation induced by ADP, highlighting their therapeutic relevance in inflammatory diseases .

Neuroprotective Effects

Some studies suggest that quinazoline derivatives may possess neuroprotective properties. They have been shown to ameliorate microglia activation, which is crucial for managing neuroinflammatory conditions. This effect could contribute to antidepressant-like activities observed in certain animal models .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is vital for optimizing the biological activity of quinazoline derivatives. Modifications at specific positions on the quinazoline ring can enhance or diminish activity against various biological targets. For example:

• Substituents on the nitrogen atoms : Bulky groups at N-1 can enhance NHE-1 inhibition.
• Acyclic guanidine fragments : These have been linked to improved anti-inflammatory effects .

Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Moderate activity against bacteria
NHE-1 Inhibition	Effective in nanomolar range
Anti-inflammatory	Reduces macrophage activation
Neuroprotective	Ameliorates microglia activation

Case Study 1: Antimicrobial Evaluation

In a comprehensive study published in PMC, various quinazoline derivatives were synthesized and tested against multiple bacterial strains. The results indicated that certain modifications resulted in enhanced antimicrobial efficacy compared to standard antibiotics .

Case Study 2: Cardiovascular Applications

Another study focused on the cardiovascular implications of NHE-1 inhibitors derived from quinazoline structures. The findings suggested that these inhibitors could significantly lower intraocular pressure and reduce cardiovascular risks associated with hypertension and diabetes .

Scientific Research Applications

Pharmacological Properties

The compound exhibits a range of biological activities, making it a candidate for further research in drug development. Key pharmacological properties include:

• Antimicrobial Activity : Quinazoline derivatives, including 1-(3-nitrobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione, have been studied for their effectiveness against various bacterial strains. Research indicates that these compounds can act as fluoroquinolone-like inhibitors of bacterial gyrase and DNA topoisomerase IV, which are essential for bacterial DNA replication and transcription .
• Anticancer Potential : Quinazoline derivatives have shown promise in cancer treatment. Their ability to inhibit specific kinases involved in cancer cell proliferation suggests potential use in targeted cancer therapies .
• Anti-inflammatory Effects : Some studies indicate that quinazoline compounds may possess anti-inflammatory properties. This is particularly relevant for conditions such as rheumatoid arthritis and other inflammatory diseases .

Case Studies

Several studies have documented the efficacy of quinazoline derivatives in various applications:

• Antimicrobial Efficacy : A study evaluated a series of quinazoline-2,4(1H,3H)-dione derivatives against Gram-positive and Gram-negative bacteria using agar diffusion methods. Compounds exhibited varying degrees of antimicrobial activity, with some surpassing standard antibiotics like ampicillin .
• Anticancer Activity : Research focusing on quinazoline derivatives has reported their potential in inhibiting cancer cell lines. For example, certain derivatives were found to induce apoptosis in cancer cells through targeted inhibition of kinase pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural and Functional Comparison of Key Quinazoline-2,4-Dione Derivatives

Compound Name	Substituents (Position)	Biological Activity	Key Findings	Reference
1-(3-Nitrobenzyl)-3-(p-tolyl)quinazoline-2,4-dione	1: 3-Nitrobenzyl; 3: p-Tolyl	Under investigation (Anticancer/Antimicrobial)	Hypothesized dual kinase inhibition (c-Met/VEGFR-2) due to nitro and aryl groups	—
Cabozantinib (Reference Drug)	—	Anticancer (c-Met/VEGFR-2 inhibitor)	Clinical IC₅₀: c-Met = 1.3 nM; VEGFR-2 = 0.035 nM
3-(Dibenzyloxyphosphoryl)isoxazolidine conjugates	3: Phosphorylated isoxazolidine	Antiviral	EC₅₀ = 2.8 µM against influenza A; low cytotoxicity (CC₅₀ > 100 µM)
3-Substituted N-acylhydrazone derivatives	3: Acylhydrazone	Anticancer (Dual c-Met/VEGFR-2 inhibition)	Compounds 2c, 4b: IC₅₀ = 0.12–0.45 µM (c-Met); 0.09–0.31 µM (VEGFR-2)
1-[5-(4-Bromophenoxy)pentyl]-3-(naphthalenylmethyl)	1: Bromophenoxyalkyl; 3: Naphthalenylmethyl	Antiviral (HCMV inhibition)	EC₅₀ = 1.7 µM; SI (Selectivity Index) = 15.3
Oxadiazole-substituted derivatives	1,3: Oxadiazole	Antibacterial	MIC = 4–16 µg/mL against S. aureus and E. coli; superior to ciprofloxacin

Key Comparative Insights

Anticancer Activity

• Dual Kinase Inhibition: The 3-nitrobenzyl and p-tolyl substituents in the target compound may mimic the binding mode of cabozantinib, a clinically approved c-Met/VEGFR-2 inhibitor. However, cabozantinib’s pyridine ring and fluorine substituents confer higher potency (IC₅₀ < 1 nM) . In contrast, 3-substituted N-acylhydrazone derivatives (e.g., compound 4b) achieve IC₅₀ values in the nanomolar range by forming hydrogen bonds with kinase active sites . The nitro group in the target compound could enhance electron-deficient interactions but may reduce solubility compared to cabozantinib.

Antimicrobial Activity

• Role of Heterocyclic Substituents: Oxadiazole-substituted derivatives exhibit broad-spectrum antibacterial activity (MIC = 4–16 µg/mL) due to their ability to inhibit DNA gyrase, akin to fluoroquinolones .

Antiviral Activity

• Structural Requirements for Antiviral Action: Bromophenoxyalkyl and naphthalenylmethyl substituents in compound 24 (EC₅₀ = 1.7 µM against HCMV) suggest that bulky hydrophobic groups enhance viral replication inhibition . The target compound’s nitrobenzyl group may similarly disrupt viral enzymes, but its smaller p-tolyl group might reduce potency compared to naphthalenylmethyl analogs.

Pharmacokinetic Properties

• ADME Profile: 3-Substituted quinazoline-diones with N-acylhydrazone groups exhibit high oral bioavailability (SwissADME prediction: 85–92%) and water solubility (>50 µM), outperforming cabozantinib .

Preparation Methods

Formation of the Quinazoline Core

The quinazoline-2,4(1H,3H)-dione scaffold is typically constructed from anthranilic acid derivatives or isatoic anhydrides. For example, isatoic anhydride reacts with primary amines under basic conditions to form urea intermediates, which cyclize to yield the quinazoline-dione core.

Example Protocol :

• Condensation : Isatoic anhydride (1 equiv) reacts with an amine (e.g., benzylamine) in the presence of Ph₃P-I₂ at 80°C.

• Cyclization : Heating with NaOH induces intramolecular cyclization to form the quinazoline-dione skeleton.

Introduction of the 3-Nitrobenzyl Group

The 3-nitrobenzyl moiety is introduced via N-alkylation or nucleophilic substitution. A common method involves reacting the quinazoline-dione core with 3-nitrobenzyl bromide in the presence of a base (e.g., K₂CO₃) in polar aprotic solvents like DMF.

Key Data :

• Solvent : DMF or acetonitrile

• Temperature : 80–100°C

• Yield : 70–85%

Introduction of the p-Tolyl Group

The p-tolyl group is incorporated at the N3 position through Ullmann coupling or direct alkylation. For instance, p-tolylboronic acid can undergo Suzuki-Miyaura coupling with a halogenated quinazoline intermediate.

Optimized Conditions :

• Catalyst : Pd(PPh₃)₄

• Base : Na₂CO₃

• Solvent : Toluene/water (3:1)

• Yield : 65–78%

One-Pot Synthesis Approaches

DMAP-Catalyzed Method

4-Dimethylaminopyridine (DMAP) facilitates a one-pot synthesis by activating carbonyl groups. A mixture of anthranilic acid, 3-nitrobenzylamine , and p-tolyl isocyanate reacts in the presence of DMAP and (Boc)₂O to yield the target compound.

Reaction Parameters :

• Catalyst : DMAP (10 mol%)

• Solvent : Dichloromethane

• Temperature : Reflux

• Yield : 79%

Water-Mediated Synthesis

Eco-friendly protocols use water as a solvent. Anthranilic acid derivatives condense with urea and aldehydes (e.g., p-tolualdehyde) under basic conditions, followed by nitrobenzyl group introduction.

Example :

• Step 1 : Anthranilic acid + KOCN → Urea intermediate (95% yield).

• Step 2 : Cyclization with NaOH → Quinazoline-dione (88% yield).

• Step 3 : Nitrobenzyl incorporation via SN2 reaction (75% yield).

Catalytic Methods

Phase Transfer Catalysis (PTC)

Tetrabutylammonium hydrogen sulfate enables reactions in biphasic systems. For example, 2-aminobenzamide reacts with 3-nitrobenzyl chloride and p-tolyl isocyanate under PTC conditions.

Conditions :

• Catalyst : TBAB (5 mol%)

• Solvent : CH₂Cl₂/50% NaOH

• Yield : 82%

Metal-Free Catalysis

Organocatalysts like piperidine promote Knoevenagel condensation and cyclization. A mixture of barbituric acid, p-tolualdehyde, and 3-nitrobenzylamine undergoes cyclization in ethanol.

Data :

• Catalyst : Piperidine (20 mol%)

• Solvent : Ethanol

• Yield : 89%

Green Chemistry Approaches

Solvent-Free Synthesis

Microwave-assisted reactions eliminate solvents. Anthranilic acid, urea, and aldehydes react under microwave irradiation (150°C, 10 min) to form the quinazoline core, followed by functionalization.

Advantages :

• Reaction Time : 10–15 minutes

• Yield : 85–94%

Recyclable Catalysts

Mesoporous silica-supported catalysts (e.g., SBA-15-Pr-SO₃H) enable efficient cyclization and reduce waste.

Performance Metrics :

• Catalyst Reuse : 5 cycles

• Yield : 87–91% per cycle

Comparative Analysis of Methods

Method	Conditions	Yield (%)	Key Advantages	Limitations
Classical Multi-Step	DMF, 80°C, 12 h	70–85	High purity	Multi-step, toxic solvents
One-Pot (DMAP)	CH₂Cl₂, reflux, 6 h	79	Simplified workflow	Requires Boc protection
Water-Mediated	H₂O, RT, 24 h	75–88	Eco-friendly	Longer reaction time
Solvent-Free (MW)	Microwave, 150°C, 10 min	85–94	Rapid, energy-efficient	Specialized equipment needed

Q & A

Q. What are the common synthetic routes for preparing 1-(3-nitrobenzyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione?

The synthesis typically involves:

• Alkylation of quinazoline-2,4-dione precursors : Reacting quinazoline-2,4-dione with 3-nitrobenzyl bromide or chloride under basic conditions (e.g., potassium carbonate in DMF) to introduce the 3-nitrobenzyl group at the N1 position .
• Substitution at N3 : Introducing the p-tolyl group via nucleophilic substitution or coupling reactions, often using p-tolyl halides or boronic acids in the presence of palladium catalysts .
• Purification : Recrystallization or column chromatography (e.g., using ethyl acetate/petroleum ether gradients) to isolate the product, followed by validation via NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS) .

Q. How is the structural integrity of the compound confirmed post-synthesis?

• Spectroscopic techniques :
  • NMR : Assigning peaks for aromatic protons (δ 7.2–8.5 ppm), nitro groups (δ ~8.1 ppm), and methyl groups (δ ~2.3 ppm) to confirm substitution patterns .
  • Mass spectrometry : HRMS to verify molecular weight (e.g., [M+H]⁺ calculated for C₂₂H₁₈N₃O₄: 388.1297) .
• X-ray crystallography : Resolving the crystal structure to confirm stereochemistry and intermolecular interactions (e.g., hydrogen bonding between carbonyl groups and nitro substituents) .

Q. What initial biological activities have been reported for this compound?

• Antimicrobial screening : Testing against Gram-positive/negative bacteria (e.g., Staphylococcus aureus, Escherichia coli) via broth microdilution assays, with MIC values compared to standard antibiotics .
• Anticancer activity : In vitro cytotoxicity assays (e.g., MTT) on cancer cell lines (e.g., HeLa, MCF-7), often showing IC₅₀ values in the micromolar range .

Advanced Research Questions

Q. How do structural modifications at the 1- and 3-positions affect biological activity?

• Structure-activity relationship (SAR) studies :
  • N1 modifications : Replacing 3-nitrobenzyl with bulkier groups (e.g., allyl, naphthyl) reduces solubility but may enhance binding to hydrophobic enzyme pockets (e.g., bacterial gyrase) .
  • N3 modifications : Electron-donating groups (e.g., p-tolyl vs. p-fluorophenyl) improve π-π stacking with target proteins (e.g., VEGFR-2 kinase), as shown in molecular docking studies .
• Case study : Derivatives with dual substitutions (e.g., 3-nitrobenzyl + oxadiazole) exhibit enhanced anticancer activity due to synergistic inhibition of c-Met and VEGFR-2 pathways .

Q. What in silico methods predict the compound’s pharmacokinetics and target selectivity?

• SwissADME : Predicts logP (~2.5), moderate solubility, and blood-brain barrier permeability, suggesting limited CNS activity .
• Molecular docking (AutoDock Vina) : Simulates binding to dihydroorotate dehydrogenase (DHODH) with a docking score of −9.2 kcal/mol, indicating potential as an antiviral agent .
• Pharmacophore modeling : Identifies nitro and carbonyl groups as critical for hydrogen bonding with bacterial topoisomerase IV .

Q. How can researchers resolve discrepancies in reported biological activity data?

• Standardized assays : Replicate studies using identical cell lines (e.g., ATCC-certified HeLa cells) and protocols (e.g., 48-hour incubation for MTT assays) to minimize variability .
• Mechanistic validation : Use enzyme inhibition assays (e.g., bacterial gyrase supercoiling assays) to confirm target engagement, resolving conflicts between phenotypic and target-based data .

Q. What are the key challenges in optimizing bioavailability for this compound?

• Solubility enhancement : Use prodrug strategies (e.g., phosphate esters) or co-solvents (e.g., PEG-400) to improve aqueous solubility, which is typically <10 µg/mL due to the nitrobenzyl group .
• Metabolic stability : In vitro liver microsome assays reveal rapid oxidation of the p-tolyl group; introducing electron-withdrawing substituents (e.g., fluorine) slows hepatic clearance .